N-butyl-N-methylpiperidine-3-carboxamide hydrochloride

• IUPAC Name: N-butyl-N-methylpiperidine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C11H22N2O.ClH/c1-3-4-8-13(2)11(14)10-6-5-7-12-9-10;/h10,12H,3-9H2,1-2H3;1H
• InChI Key: OCUNKWOUGQGOLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)C(=O)C1CCCNC1.Cl
• Molecular Formula: C11H23ClN2O
• Molecular Weight: 234.76 g/mol
• CAS No.: 937725-03-6

Description

N-butyl-N-methylpiperidine-3-carboxamide hydrochloride is a chemical compound with the molecular formula C11H23ClN2O It is a derivative of piperidine, a six-membered ring containing one nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-butyl-N-methylpiperidine-3-carboxamide hydrochloride typically involves the reaction of N-methyl-3-piperidinecarboxamide with butyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The resulting compound is then purified and converted to its hydrochloride salt form.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of high-purity reagents and stringent quality control measures ensures the consistency and reliability of the final product.

Chemical Reactions Analysis

Types of Reactions

N-butyl-N-methylpiperidine-3-carboxamide hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxide derivatives.

Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the butyl or methyl groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as alkyl halides or amines can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxide derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-butyl-N-methylpiperidine-3-carboxamide hydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-butyl-N-methylpiperidine-3-carboxamide hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-Methyl-3-piperidinecarboxamide hydrochloride
• N-Butyl-3-piperidinecarboxamide hydrochloride
• N-Methyl-3-piperidinecarboxamide

Uniqueness

N-butyl-N-methylpiperidine-3-carboxamide hydrochloride is unique due to the presence of both butyl and methyl groups, which confer distinct chemical properties and reactivity. This makes it a valuable compound for various applications where specific chemical characteristics are required.